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Compound of Interest

Compound Name:
6-Amino-2-bromo-3-methylbenzoic

acid

Cat. No.: B124376 Get Quote

Disclaimer: Publicly available scientific literature and data for 6-Amino-2-bromo-3-
methylbenzoic acid (CAS No. 147149-85-7) are exceptionally scarce. This guide summarizes

the limited information available for the specified compound and provides context from more

thoroughly documented, structurally related isomers. The experimental protocols and diagrams

presented are generalized representations based on common practices in medicinal chemistry

and should not be interpreted as established procedures for this specific molecule.

Core Compound Identification and Properties
While information is sparse, the definitive Chemical Abstracts Service (CAS) number for 6-
Amino-2-bromo-3-methylbenzoic acid has been identified as 147149-85-7. Its basic

chemical properties, primarily sourced from chemical suppliers, are outlined below. For

comparative purposes, properties of related, more extensively documented isomers are also

presented.

Table 1: Physicochemical Properties of 6-Amino-2-bromo-3-methylbenzoic Acid
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Property Value Source

CAS Number 147149-85-7

Molecular Formula C₈H₈BrNO₂

Molecular Weight 230.06 g/mol

Appearance Solid (form)
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Table 2: Comparative Physicochemical Properties of Related Isomers

Property
6-Amino-3-bromo-2-
methylbenzoic acid

2-Amino-3-bromo-5-
methylbenzoic acid

CAS Number 124341-06-6[1] 13091-43-5[2]

Molecular Formula C₈H₈BrNO₂[1] C₈H₈BrNO₂[2]

Molecular Weight 230.06 g/mol [1] 230.06 g/mol [2]

Melting Point Not available 204-208 °C[2]

Boiling Point 346.4±42.0°C (Predicted) Not available

Appearance Solid Solid[2]

Synthesis and Experimental Protocols
Detailed, validated experimental protocols for the synthesis of 6-Amino-2-bromo-3-
methylbenzoic acid are not available in the public domain. However, based on general

organic chemistry principles and synthesis routes for analogous compounds found in patent
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literature, a plausible synthetic approach can be outlined. The following represents a

generalized workflow and should be considered illustrative rather than a definitive protocol.

General Synthetic Workflow for Brominated Aminobenzoic Acids:

A common strategy for the synthesis of compounds with this structural motif involves the

bromination of an appropriate aminomethylbenzoic acid precursor. The choice of brominating

agent and reaction conditions is crucial to control the regioselectivity of the bromination.

Illustrative Experimental Protocol:

Starting Material Preparation: The synthesis would likely commence with a suitable

aminomethylbenzoic acid.

Bromination: The precursor would be dissolved in a suitable solvent (e.g., a halogenated

solvent like dichloromethane or chloroform). A brominating agent, such as N-

bromosuccinimide (NBS), would be added, often in the presence of a catalyst or initiator. The

reaction might be carried out under specific temperature and light conditions to facilitate the

desired substitution pattern.

Work-up and Purification: Following the reaction, the mixture would be quenched, and the

organic product extracted. Purification would likely be achieved through techniques such as

recrystallization or column chromatography to isolate the desired isomer.

Below is a conceptual workflow diagram for the synthesis of a generic brominated

aminobenzoic acid.
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Generalized Synthetic Workflow

Aminomethylbenzoic Acid
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6-Amino-2-bromo-3-methylbenzoic acid
(Target Compound)

Click to download full resolution via product page

A generalized workflow for the synthesis of a brominated aminobenzoic acid.

Applications in Research and Drug Development
Specific biological activities or applications for 6-Amino-2-bromo-3-methylbenzoic acid have

not been reported. However, the structural motifs present in this molecule are of significant

interest in medicinal chemistry. Aminobenzoic acid derivatives are common building blocks in

the synthesis of a variety of heterocyclic compounds, some of which exhibit potent biological

activities.

For instance, the related compound, 2-Amino-3-bromo-5-methylbenzoic acid, is noted for its

use in synthesizing quinazolinones, a class of compounds with known anti-inflammatory and
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antimicrobial properties[3]. It is plausible that 6-Amino-2-bromo-3-methylbenzoic acid could

serve a similar role as a scaffold for creating novel chemical entities for biological screening.

The general workflow for utilizing such a compound in a drug discovery context is illustrated

below.

Role in Drug Discovery

6-Amino-2-bromo-3-methylbenzoic acid
(Scaffold)

Synthesis of Compound Library
(e.g., Quinazolinones)

High-Throughput Screening
(Biological Assays)
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Lead Optimization

Drug Candidate

Click to download full resolution via product page

Conceptual role of a chemical scaffold in a drug discovery pipeline.
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Signaling Pathways
There is no information available in the scientific literature regarding the interaction of 6-
Amino-2-bromo-3-methylbenzoic acid with any biological signaling pathways. Research into

the biological effects of this specific compound appears to be unpublished.

Conclusion
6-Amino-2-bromo-3-methylbenzoic acid is a chemical entity for which there is a significant

lack of publicly available scientific data. While its fundamental properties can be inferred from

supplier information, its synthesis, biological activity, and potential applications remain largely

unexplored in the scientific literature. Based on the known utility of structurally similar

compounds, it holds potential as a building block for the synthesis of novel compounds with

potential therapeutic applications. However, any such applications would require substantial

future research and validation. Researchers interested in this compound should be prepared to

undertake foundational research, including the development and validation of synthetic routes

and comprehensive biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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